Cas no 729-81-7 (1,3,5-Tris(trifluoromethyl)benzene)

1,3,5-Tris(trifluoromethyl)benzene structure

729-81-7 structure

Product Name:1,3,5-Tris(trifluoromethyl)benzene

CAS No:729-81-7

Molecular Formula:C₉H₃F₉

Molecular Weight:282.1058

MDL:MFCD00054722

CID:39733

PubChem ID:24866589

1,3,5-Tris(trifluoromethyl)benzene Properties

Names and Identifiers

- 1,3,5-Tris(trifluoromethyl)benzene
- 1,3,5-Tris-trifluormethyl-benzol
- Mesitylene,a,a,a,a',a',a',a'',a'',a''-nonafluoro- (6CI,7CI,8CI)
- Benzene, 1,3,5-tris(trifluoromethyl)-
- ZMAUHKSOLPYPDB-UHFFFAOYSA-N
- C9H3F9
- 1,3,5-Tri(trifluoromethyl)benzene
- STL557003
- BBL103193
- PC7919
- VZ20512
- Benzene,1,3,5-tris(trifluoromethyl)-
- AS05744
- TRA0074091
- CM12304
- AX8011445
- AB0060230
- ST
- FT-0606530
- AKOS003587394
- 1,3,5-tris-trifluoromethyl-benzene
- T2830
- AMY10449
- MFCD00054722
- SCHEMBL440959
- AS-33096
- 1,3,5-tris(trifluoromethyl)benzene, 97%
- CHEMBL466378
- 729-81-7
- DTXSID90223201
- DB-055707
- +Expand
- MDL： MFCD00054722
- InChIKey： ZMAUHKSOLPYPDB-UHFFFAOYSA-N
- Inchi： 1S/C9H3F9/c10-7(11,12)4-1-5(8(13,14)15)3-6(2-4)9(16,17)18/h1-3H
- SMILES： FC(C1C([H])=C(C(F)(F)F)C([H])=C(C(F)(F)F)C=1[H])(F)F

Computed Properties

Exact Mass: 282.00900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 0
Monoisotopic Mass: 282.009
Heavy Atom Count: 18
Complexity: 224
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 4.74300
PSA: 0.00000
Refractive Index: n20/D 1.359(lit.)
Boiling Point: 120°C(lit.)
Melting Point: 9
Flash Point: Fahrenheit: 109.4 ° f
Celsius: 43 ° c
Color/Form: Not determined
Solubility: Not determined
Density: 1.514 g/mL at 25 °C(lit.)

1,3,5-Tris(trifluoromethyl)benzene Security Information

Symbol: GHS02 GHS07
WGK Germany：3
Safety Term：S16;S26;S36
Safety Instruction： S16-S26-S36
Risk Phrases：R10; R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：UN 1993 3/PG 3
Hazard Statement： H226,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
PackingGroup：III
Risk Phrases： 10-36/37/38
Signal Word：Warning
HazardClass：3

1,3,5-Tris(trifluoromethyl)benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,3,5-Tris(trifluoromethyl)benzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003DXG-1g	1,3,5-Tris(trifluoromethyl)benzene	729-81-7	97%	1g	$69.00	2024-04-21
A2B Chem LLC	AB57220-1g	1,3,5-Tris(trifluoromethyl)benzene	729-81-7	97%	1g	$52.00	2024-04-19
Aaron	AR003E5S-250mg	1,3,5-Tris(trifluoromethyl)benzene	729-81-7	95%	250mg	$12.00
abcr	AB101413-5 g	1,3,5-Tris(trifluoromethyl)benzene, 97%; .	729-81-7	97%	5g	€158.40	2022-09-01
Alichem	A019089653-25g	1,3,5-Tris(trifluoromethyl)benzene	729-81-7	95%	25g	$246.00	2023-09-01
Ambeed	A702892-250mg	1,3,5-Tris(trifluoromethyl)benzene	729-81-7	95%	250mg	$13.0	2024-05-28
Apollo Scientific	PC7919-250mg	1,3,5-Tris(trifluoromethyl)benzene	729-81-7	97%	250mg	£10.00	2022-10-16
eNovation Chemicals LLC	D505035-1g	1,3,5-Tris(trifluoroMethyl)benzene	729-81-7	97%	1g	$200	2022-06-06
Fluorochem	003340-1g	1,3,5-Tris(trifluoromethyl)benzene	729-81-7	97%	1g	￡28.00	2022-03-01
Oakwood	003340-250mg	1,3,5-Tris(trifluoromethyl)benzene	729-81-7	97%	250mg	$20.00	2024-07-19

1,3,5-Tris(trifluoromethyl)benzene Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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1,3,5-Tris(trifluoromethyl)benzene Related Literature

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Dietmar Stalke,Kenton H. Whitmire J. Chem. Soc. Chem. Commun. 1990 833
3. Glycosylation intermediates studied using low temperature 1H- and 19F-DOSY NMR: new insight into the activation of trichloroacetimidates

Yan Qiao,Wenzhi Ge,Lingyu Jia,Xianglin Hou,Yingxiong Wang,Christian M. Pedersen Chem. Commun. 2016 52 11418
4. Crystal structures and magnetic properties of a sterically encumbered dithiadiazolyl radical, 2,4,6-(F3C)3C6H2CNSSN˙

Antonio Alberola,Caroline S. Clarke,Delia A. Haynes,Sofia I. Pascu,Jeremy M. Rawson Chem. Commun. 2005 4726
5. Luminescent monocyclometalated cationic gold(iii) complexes: synthesis, photophysical characterization and catalytic investigations

Thomas N. Zehnder,Olivier Blacque,Koushik Venkatesan Dalton Trans. 2014 43 11959
6. Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group

Daniel Herrera,Daniel Peral,J. Carles Bayón RSC Adv. 2022 12 7103
7. Protolytic defluorination of trifluoromethyl-substituted arenes

Anila Kethe,Adam F. Tracy,Douglas A. Klumpp Org. Biomol. Chem. 2011 9 4545
8. Hybrid conjugated polymers with alternating dithienosilole or dithienogermole and tricoordinate boron units

Yohei Adachi,Yousuke Ooyama,Yi Ren,Xiaodong Yin,Frieder J?kle,Joji Ohshita Polym. Chem. 2018 9 291
9. Low-temperature formation of cubic β-PbF2: precursor-based synthesis and first-principles phase stability study

Christoph Erk,Lukas Hammerschmidt,Dirk Andrae,Beate Paulus,Sabine Schlecht Phys. Chem. Chem. Phys. 2011 13 6029
10. Electronic structure studies reveal 4f/5d mixing and its effect on bonding characteristics in Ce-imido and -oxo complexes

Liane M. Moreau,Ekaterina Lapsheva,Jorge I. Amaro-Estrada,Michael R. Gau,Patrick J. Carroll,Brian C. Manor,Yusen Qiao,Qiaomu Yang,Wayne W. Lukens,Dimosthenis Sokaras,Eric J. Schelter,Laurent Maron,Corwin H. Booth Chem. Sci. 2022 13 1759

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(CAS:729-81-7)1,3,5-Tris(trifluoromethyl)benzene

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Cas no 729-81-7 (1,3,5-Tris(trifluoromethyl)benzene)

1,3,5-Tris(trifluoromethyl)benzene Properties

Names and Identifiers

Computed Properties

Experimental Properties

1,3,5-Tris(trifluoromethyl)benzene Security Information

1,3,5-Tris(trifluoromethyl)benzene Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

1,3,5-Tris(trifluoromethyl)benzene Price

1,3,5-Tris(trifluoromethyl)benzene Suppliers

1,3,5-Tris(trifluoromethyl)benzene Related Literature

Related Categories

729-81-7 (1,3,5-Tris(trifluoromethyl)benzene) Related Products